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Compound of Interest

Compound Name: Magnesium Trisilicate

Cat. No.: B080040 Get Quote

An In-depth Technical Guide to Magnesium Trisilicate (CAS Number: 14987-04-3)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties,

pharmacological actions, and analytical methodologies related to magnesium trisilicate (CAS

No. 14987-04-3). The information is curated for professionals in research and development,

offering detailed data, experimental protocols, and visual representations of key processes.

Core Properties: Physical and Chemical Data
Magnesium trisilicate is an inorganic compound, typically a hydrated synthetic magnesium

silicate, with the approximate chemical formula Mg₂Si₃O₈·xH₂O.[1][2] It is a fine, white,

odorless, and tasteless powder that is free from grittiness.[1][3] Its primary use in

pharmaceuticals is as a non-systemic antacid with slow-acting but prolonged effects.[2][4]

Table 1: Physicochemical Properties of Magnesium
Trisilicate
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Property Value Source(s)

CAS Number 14987-04-3 (Anhydrous) [5]

Molecular Formula Mg₂Si₃O₈ (Anhydrous) [6]

Molecular Weight 260.86 g/mol (Anhydrous) [1][6]

Appearance

Fine, white or almost white,

odorless, tasteless powder.[1]

[7]

[1][3][7]

Solubility

Practically insoluble in water

and ethanol.[2][7] Soluble in

dilute mineral acids.[8]

[2][7][8]

Water Solubility: ~0.268 g/L at

30°C.[1][9]
[1][9]

Density True Density: ~2.7 g/cm³.[1] [1]

pH 6.3 - 9.5 (5% slurry).[6] [6]

Melting Point
Decomposes above 1000°C.

[1]
[1]

Particle Size
Typically 1 to 50 μm for

pharmaceutical applications.[1]
[1]

Table 2: Pharmacopeial Compositional Requirements
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Parameter USP Specification
Ph. Eur.
Specification

Source(s)

Magnesium Oxide

(MgO)

≥ 20.0% (ignited

basis)

≥ 29.0% (ignited

substance)
[2][10]

Silicon Dioxide (SiO₂)
≥ 45.0% (ignited

basis)

≥ 65.0% (ignited

substance)
[2][10]

Loss on Ignition /

Water
17.0% - 34.0% 17% - 34% [7][10]

Ratio of SiO₂ to MgO 2.10 - 2.37 Not Specified [11]

Pharmacology and Mechanism of Action
Magnesium trisilicate is a slow-acting antacid.[6] Its pharmacological effects are primarily

localized to the gastrointestinal tract.

Mechanism of Action
The therapeutic action of magnesium trisilicate is twofold. First, it neutralizes gastric

hydrochloric acid (HCl) in a slow, sustained reaction, which increases the gastric pH.[12]

Second, the reaction produces gelatinous silicon dioxide, which coats the gastrointestinal

mucosa, offering a protective barrier against acid and pepsin.[4][6][12] This colloidal silica can

also adsorb pepsin, further reducing its proteolytic activity on the gastric lining.[1][4]

The primary chemical reaction in the stomach is: Mg₂Si₃O₈ + 4HCl → 2MgCl₂ + 3SiO₂ + 2H₂O
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Caption: Mechanism of action of Magnesium Trisilicate in the stomach.

Pharmacokinetics and Drug Interactions
Due to its insolubility, magnesium trisilicate has minimal systemic absorption.[1] The onset of

its neutralizing action is gradual; in 0.1 N HCl, less than 30% reacts within the first 15 minutes,

and less than 60% reacts within the first hour.[6] This slow but prolonged action provides

sustained relief.[4]

Magnesium trisilicate can interact with various drugs through several mechanisms:

Adsorption: Its large surface area allows it to adsorb other drugs, reducing their absorption

and bioavailability.[2][13] Examples include nitrofurantoin, ciprofloxacin, and tetracyclines.

[13][14][15]

Chelation: It can form complexes with certain drugs, impairing their absorption.[2]
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Altered Gastric pH: By increasing stomach pH, it can affect the dissolution and absorption of

pH-dependent drugs and damage the enteric coating of some tablets.[14]

A washout period of at least 2 hours between the administration of magnesium trisilicate and

other medications is generally recommended to minimize these interactions.[16]

Experimental Protocols
This section details methodologies for the synthesis and analysis of magnesium trisilicate,

based on established pharmacopeial and scientific literature.

Synthesis via Precipitation
A common method for synthesizing magnesium trisilicate is through a precipitation reaction

between a soluble magnesium salt (e.g., magnesium sulfate) and a sodium silicate solution.

[11][17][18]
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Caption: General workflow for the synthesis of Magnesium Trisilicate.
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Protocol:

Preparation of Reactants: Prepare separate aqueous solutions of magnesium sulfate and

sodium silicate at specified concentrations.[18]

Precipitation: Feed the two solutions concurrently and continuously into a reaction vessel at

a controlled rate and temperature (e.g., room temperature).[18] Maintain a slight excess of

magnesium sulfate in the mother liquor to ensure complete reaction.[18]

Filtration and Washing: The resulting slurry containing the magnesium trisilicate precipitate

is filtered, often using a vacuum drum filter. The filter cake is washed thoroughly with water to

remove soluble salts like sodium sulfate.[18]

Drying: The washed filter cake is dried to yield the final powder, for example, by spray drying.

[18]

Identification Test (as per USP)
This protocol confirms the presence of magnesium and silicate.[10][19]

Magnesium Test: a. Mix approximately 500 mg of the sample with 10 mL of 3 N hydrochloric

acid. b. Filter the solution. c. Neutralize the filtrate to litmus paper with 6 N ammonium

hydroxide. d. The resulting solution should give a positive test for magnesium (e.g., formation

of a precipitate with disodium hydrogen phosphate).[10][19]

Silicate Test (Bead Test): a. Prepare a bead by fusing a few crystals of sodium ammonium

phosphate on a platinum loop in a Bunsen burner flame until it is clear and transparent.[10]

[19] b. Bring the hot bead into contact with the magnesium trisilicate sample. c. Fuse again

in the flame. d. Upon cooling, silica will appear as an opaque, web-like structure floating

within the bead.[10][19]

Assay for Magnesium Oxide and Silicon Dioxide (as per
USP)
These assays quantify the active components of the material.

Assay for Magnesium Oxide (Titration):
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Accurately weigh about 1.5 g of the sample and transfer to a 250-mL conical flask.[10]

Add 50.0 mL of 1 N sulfuric acid (VS).

Digest on a steam bath for 1 hour.[10]

Cool the solution to room temperature.

Add methyl orange as an indicator.

Titrate the excess sulfuric acid with 1 N sodium hydroxide (VS).[10]

Calculate the amount of MgO based on the volume of sulfuric acid consumed (Each mL of 1

N sulfuric acid is equivalent to 20.15 mg of MgO).[10]

Assay for Silicon Dioxide (Gravimetric):

Accurately weigh about 700 mg of the sample into a platinum dish.[10]

Add 10 mL of 1 N sulfuric acid and heat on a steam bath to dryness.

Treat the residue with 25 mL of water and digest on a steam bath for 15 minutes.[10]

Decant the supernatant through an ashless filter paper. Wash the residue by decantation

three times with hot water, passing the washings through the filter.

Transfer the residue completely to the filter and wash thoroughly with hot water.

Transfer the filter paper and its contents to a platinum crucible. Ignite to a constant weight.

The weight of the residue is the amount of silicon dioxide.[10][20]

Acid-Neutralizing Capacity Test
This is a critical performance test for antacids, determining the quantity of acid a given amount

of the substance can neutralize. The USP method involves a back titration.[10][21]
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Caption: Experimental workflow for the Acid-Neutralizing Capacity test.
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Protocol (based on USP <301>):

Sample Preparation: Accurately weigh about 200 mg of magnesium trisilicate and transfer

it to a glass-stoppered, 125-mL conical flask.[19][22]

Acid Addition: Add 30.0 mL of 0.1 N hydrochloric acid VS and 20.0 mL of water.[19]

Reaction: Stopper the flask and place it in a 37°C water bath. Stir continuously for 1 hour.[22]

Titration: Cool the solution to room temperature. Add a few drops of methyl red indicator and

titrate the excess hydrochloric acid with 0.1 N sodium hydroxide VS.[10]

Calculation: The volume of acid consumed is calculated by subtracting the volume of acid

consumed by the sodium hydroxide from the initial volume of hydrochloric acid added. The

result is expressed as mL of 0.1 N HCl consumed per gram of substance.[10] The USP

specifies that 1 g of magnesium trisilicate (anhydrous basis) consumes not less than 140

mL and not more than 160 mL of 0.10 N hydrochloric acid.[10]

Safety and Handling
According to Safety Data Sheets (SDS), magnesium trisilicate is not classified as a

hazardous substance.[23][24]

Handling: Standard laboratory practices should be observed. Avoid dust formation and

inhalation. Use in a well-ventilated area.

Personal Protective Equipment (PPE): Safety glasses and gloves are recommended. If dust

is generated, respiratory protection may be necessary.[23]

Storage: Store in well-closed containers in a cool, dry place, protected from moisture.[11][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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